Cas no 212695-57-3 (2-Methyl-6-(trifluoromethoxy)quinoline)

2-Methyl-6-(trifluoromethoxy)quinoline structure
212695-57-3 structure
Product Name:2-Methyl-6-(trifluoromethoxy)quinoline
CAS No:212695-57-3
MF:C11H8F3NO
MW:227.18253326416
MDL:MFCD22103280
CID:1399759
PubChem ID:22735361
Update Time:2025-04-20

2-Methyl-6-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-methyl-6-(trifluoromethoxy)-
    • SCHEMBL6192655
    • 2-methyl-6-trifluoromethoxyquinoline
    • 212695-57-3
    • 2-methyl-6-(trifluoromethoxy)quinoline
    • MFCD22103280
    • D80152
    • 2-Methyl-6-(trifluoromethoxy)quinoline
    • MDL: MFCD22103280
    • Inchi: 1S/C11H8F3NO/c1-7-2-3-8-6-9(16-11(12,13)14)4-5-10(8)15-7/h2-6H,1H3
    • InChI Key: OHPPATZVAKAYGQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC2C(=CC=C(C)N=2)C=1)(F)F

Computed Properties

  • Exact Mass: 227.05584
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

2-Methyl-6-(trifluoromethoxy)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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